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Compound of Interest

Compound Name: Diethyl hexafluoroglutarate

Cat. No.: B1361353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Diethyl
hexafluoroglutarate (CAS No. 424-40-8). The information is compiled from various safety data
sheets and chemical property databases to ensure a thorough understanding for safe handling,
storage, and use in a research and development setting.

Section 1: Chemical and Physical Properties

Diethyl hexafluoroglutarate is a colorless liquid. A summary of its key physical and chemical
properties is presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C9H10F604

Molecular Weight 296.16 g/mol

Appearance Colorless, clear liquid

Odor No information available

Boiling Point 75 °C

Density 1.344 g/cm3

Refractive Index 1.3599

Flash Point 76-79°C / 3mm

Specific Gravity 1.344

. Low, insoluble and sinks in
Water Solubility )
water

Stability Stable under normal conditions

Section 2: Hazard Identification and Classification

Diethyl hexafluoroglutarate is classified as a combustible liquid that can cause skin and eye
irritation and may be harmful if inhaled.

GHS Classification

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Classification Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

. 2A o
Irritation irritation
Specific target organ toxicity — ]

) ) H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

Source: Synquest Labs SDS

Hazard and Precautionary Statements
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Type Code Statement
Hazard H227 Combustible liquid
H315 Causes skin irritation
H319 Causes serious eye irritation
H332 Harmful if inhaled
H335 May cause respiratory irritation
Keep away from heat, hot
) surfaces, sparks, open flames
Precautionary P210 o
and other ignition sources. No
smoking.
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
pP271
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
P305+P351+P338 IFINE
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[https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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